Cas no 2411289-09-1 (3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine)

• Product Name: 3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine
• CAS No: 2411289-09-1
• MF: C₁₅H₁₇F₂NO₂
• MW: 281.297791242599
• CID: 6098229
• PubChem ID: 154880225
• Update Time: 2025-10-31

3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-{[4-(difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine
• [3-[[4-(Difluoromethyl)phenyl]methyl]pyrrolidin-1-yl]-(oxiran-2-yl)methanone
• EN300-7543392
• 2411289-09-1
• Z3687640679
• 3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine

• Inchi： 1S/C15H17F2NO2/c16-14(17)12-3-1-10(2-4-12)7-11-5-6-18(8-11)15(19)13-9-20-13/h1-4,11,13-14H,5-9H2
• InChI Key： SWXIEUQNRKPAEC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC1CCN(C(C2CO2)=O)C1)F

Computed Properties

• Exact Mass: 281.12273511g/mol
• Monoisotopic Mass: 281.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.8Ų

Additional information on 3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine

Introduction to 3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine (CAS No. 2411289-09-1)

3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine (CAS No. 2411289-09-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine is a complex organic molecule with a molecular formula of C₁₇H₁₈F₂O₃N. The compound features a pyrrolidine ring substituted with a difluoromethylphenylmethyl group and an oxirane-2-carbonyl moiety. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

The compound is typically synthesized through a multi-step process involving the coupling of 4-(difluoromethyl)benzyl bromide with pyrrolidine, followed by the introduction of the oxirane-2-carbonyl group via an epoxidation reaction. The exact synthetic route can vary depending on the specific conditions and reagents used, but recent advancements in catalytic methods have improved the efficiency and yield of the synthesis.

Biological Activities and Therapeutic Potential

3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses.

Recent studies have demonstrated that 3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine exhibits selective agonist or antagonist properties towards specific GPCRs. For example, it has been shown to act as a potent agonist for the serotonin 5-HT₇ receptor, which is implicated in mood disorders such as depression and anxiety. Additionally, the compound has exhibited antagonistic effects on the adenosine A_2A receptor, which is involved in inflammatory responses and neurodegenerative diseases.

Beyond its GPCR modulating activities, 3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties and has demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest potential applications in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Safety Profile

The safety profile of 3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine is an important consideration for its potential use in clinical settings. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

To date, several phase I clinical trials have been conducted to assess the pharmacokinetics and safety of 3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine. These trials have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Initial results indicate that the compound has favorable pharmacokinetic characteristics, with good oral bioavailability and a long half-life.

Future Directions and Research Opportunities

The ongoing research on 3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine holds significant promise for advancing our understanding of its therapeutic potential. Future studies will likely focus on optimizing its chemical structure to enhance potency and selectivity while minimizing off-target effects. Additionally, there is a need for more extensive preclinical studies to evaluate its long-term safety and efficacy in various disease models.

Clinical trials will continue to play a crucial role in translating these findings into practical applications. Phase II and III trials will be essential for confirming the compound's therapeutic benefits in larger patient populations. Furthermore, combination therapy approaches may be explored to leverage the synergistic effects of 3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine with other drugs or treatments.

In conclusion, 3-{[4-(Difluoromethyl)phenyl]methyl}-1-(oxirane-2-carbonyl)pyrrolidine (CAS No. 2411289-09-1) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research efforts will continue to uncover new insights into its mechanisms of action and potential clinical uses.